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Compound of Interest

Compound Name: Ethanol-170

Cat. No.: B1507999

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of isotopically labeled compounds is a critical component of laboratory safety and
regulatory compliance. This guide provides essential, step-by-step procedures for the safe
disposal of Ethanol-170, ensuring the protection of personnel and the environment.

Ethanol-170 is ethanol (C2HsOH) that has been labeled with Oxygen-17, a stable, non-
radioactive isotope of oxygen. Because the isotope is stable, no special precautions for
radioactivity are required.[1][2] The disposal procedures are therefore governed by the
chemical properties of ethanol itself, primarily its flammability.[3][4]

Key Safety and Chemical Data

The primary hazards associated with Ethanol-170 are identical to those of standard ethanol. It
is a highly flammable liquid and vapor that can cause serious eye irritation.[4] The following
table summarizes key quantitative data pertinent to its safe handling and disposal.
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Property Data Source Citation

Chemical Hazard Class Flammable Liquid, Category 2

12 °Cto 13.9 °C (53.6 °F to 57

Flash Point ") [31[5]
Boiling Point ~78 °C (172.4 °F) [3]
Autoignition Temperature 362.8 °C (685 °F) [3]
Flammability Limits Lower: 3.3% / Upper: 19.0% [5]
Physical State Clear, Colorless Liquid [315]

Disposal Decision Workflow

The logical process for determining the correct disposal path for any isotopically labeled
compound is straightforward. The primary decision point is identifying whether the isotope is
stable or radioactive. The following diagram illustrates this workflow for Ethanol-170.
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Follow Institutional Radioactive
Waste Procedures.
Contact Radiation Safety Officer.

Treat as Standard Chemical Waste.
Assess Chemical Hazards of Ethanol.

Follow Flammable Liquid
Waste Protocol.

Click to download full resolution via product page
Caption: Decision workflow for Ethanol-170 disposal.

Step-by-Step Disposal Protocol

The following procedures outline the mandatory steps for disposing of Ethanol-170 waste in a
laboratory setting.

Step 1: Waste Segregation

Proper segregation is the foundation of safe chemical waste management.[6]
+ Do not mix Ethanol-170 waste with general laboratory trash or pour it down the sink.[7]

e Collect Ethanol-170 waste in a dedicated container for flammable organic solvents.
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o Keep halogenated and non-halogenated solvent wastes in separate containers if required by
your institution's waste management plan.[6]

Step 2: Proper Containment and Labeling

Waste containers must be appropriate for holding flammable liquids and clearly identified.

» Container Selection: Use a clean, sealable container made of a material compatible with
ethanol. Often, the original chemical bottle, once empty, can be repurposed for waste
collection.[7]

e Labeling:

o If using a new container or a repurposed bottle, remove or completely deface the original
label.[7]

o Affix a hazardous waste tag to the container.

o Clearly write "Hazardous Waste," "Ethanol," and list any other chemical constituents if it is
a mixed waste stream. Ensure the full chemical names are used, avoiding abbreviations.

o Indicate the primary hazard: "Flammable Liquid."

Step 3: Safe Accumulation and Storage

Store waste safely prior to its collection.

o Keep Containers Closed: Always keep the waste container securely capped when not
actively adding waste to it.[6] This prevents the release of flammable vapors.

o Storage Location: Store the waste container in a designated satellite accumulation area,
such as a ventilated cabinet designed for flammable materials.

e Grounding: When transferring waste, ensure all metal parts of the equipment are grounded
to prevent static discharge, which could ignite vapors.[3][5]

Step 4: Arrange for Disposal

Laboratory personnel are responsible for initiating the final disposal process.
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o Contact EH&S: Once the waste container is full or ready for disposal, contact your
institution's Environmental, Health & Safety (EH&S) department or the equivalent office
responsible for chemical waste management.[2]

e Schedule Pickup: Follow your institution’s specific procedures to schedule a waste pickup.
Do not attempt to transport or dispose of the waste outside of these official channels.[1][8]
Disposal must be handled by properly certified companies or trained personnel.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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